Cas no 1806858-67-2 (Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate
• CAS No: 1806858-67-2
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876238
• Update Time: 2025-07-02

Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)6-4(8(10)11)3-14-5(2-13)7(6)12/h3,8H,1H3
• InChI Key： AQRBAYFWFCDKFL-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=CC(C(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate

Introduction to Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1806858-67-2)

Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1806858-67-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, holds promise for various applications due to its versatile chemical properties. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an iodine substituent, makes it a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate consists of a pyridine core with various substituents attached to it. The cyano group at the 2-position and the carboxylate ester at the 4-position contribute to its reactivity, while the difluoromethyl group at the 5-position enhances its metabolic stability. The iodine atom at the 3-position serves as a handle for further functionalization, making this compound an attractive building block for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds containing cyano and difluoromethyl groups have shown remarkable promise in inhibiting various enzymatic targets and disrupting pathogenic interactions.

The cyano group in Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate is known to enhance the electrophilicity of the adjacent carbon atoms, facilitating nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The difluoromethyl group, on the other hand, is renowned for its ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. Its electron-withdrawing nature also enhances the binding affinity of the compound to biological targets.

The iodopyridine moiety in this compound is particularly interesting from a synthetic perspective. Iodine is an excellent leaving group in nucleophilic aromatic substitution reactions, allowing for the introduction of various substituents at different positions on the pyridine ring. This flexibility makes Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate a versatile intermediate for constructing more complex molecules.

Recent studies have highlighted the potential of Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate in developing novel inhibitors targeting viral proteases and kinases. For instance, derivatives of this compound have shown promising activity against HIV protease and cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation and implicated in various diseases. The combination of the cyano and difluoromethyl groups seems to synergistically enhance the inhibitory potency and selectivity of these derivatives.

In addition to its pharmaceutical applications, Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate has also been explored as a key intermediate in agrochemical research. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests and weeds. The unique structural features of this compound make it an excellent candidate for designing next-generation agrochemicals with improved efficacy and environmental safety.

The synthesis of Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis starts with the preparation of a halogenated pyridine precursor followed by functionalization with cyano and difluoromethyl groups. The introduction of the iodine atom is usually achieved through halogen exchange reactions or direct iodination techniques. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

The chemical reactivity of Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. Its ability to undergo various transformations allows for rapid diversification of molecular structures, enabling the exploration of diverse chemical space. This flexibility is crucial in drug discovery pipelines where rapid screening and optimization are essential for identifying lead compounds.

In conclusion, Methyl 2-cyano-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1806858-67-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and chemical properties make it an excellent intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.